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Compound of Interest

Compound Name: Dipropanoic acid

Cat. No.: B8529689 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Dipropanoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of the

isomers of dipropanoic acid, which are more formally known as dimethylglutaric acids. With a

shared molecular formula of C₇H₁₂O₄ and a molecular weight of 160.17 g/mol , these structural

isomers exhibit distinct properties that are critical for applications in drug development,

materials science, and organic synthesis.[1][2][3][4] This document summarizes key

quantitative data, details common experimental protocols for their determination, and provides

a visual representation of their structural diversity.

Comparative Physicochemical Data
The arrangement of the two methyl groups on the glutaric acid backbone significantly

influences the intermolecular forces and, consequently, the physical properties of each isomer.

The following table summarizes the key physicochemical data for the primary isomers of

dipropanoic acid.
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Property
2,2-
Dimethylglutar
ic Acid

2,3-
Dimethylglutar
ic Acid

2,4-
Dimethylglutar
ic Acid

3,3-
Dimethylglutar
ic Acid

CAS Number 681-57-2[5]
Varies by

stereoisomer
2121-67-7[1] 4839-46-7[6][7]

Molecular Weight

( g/mol )
160.17[2][8] 160.17[3] 160.17[1][9] 160.17[4][6]

Melting Point

(°C)
82-86[5][10] Not Available 104-108[1]

100-103.5[4][6]

[7][11]

Boiling Point (°C) Not Available Not Available
300.4 (at 760

mmHg)[1]
Not Available

logP (Octanol-

Water Partition

Coefficient)

0.7 (Computed)

[8]

0.6 (Computed)

[3]

0.7 (Computed)

[9]

0.4 (Computed)

[4]

Appearance
White crystalline

solid[2][10]
Not Available

Light beige

powder[9]

White crystalline

powder[4]

Structural Isomerism of Dipropanoic Acid
The structural variations among the dimethylglutaric acid isomers are visualized in the diagram

below. The positioning of the methyl groups along the pentanedioic acid chain is the defining

feature of each isomer.
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2,2-Dimethylglutaric Acid

2,3-Dimethylglutaric Acid

2,4-Dimethylglutaric Acid

3,3-Dimethylglutaric Acid

HOOC-C(CH₃)₂-CH₂-CH₂-COOH

HOOC-CH(CH₃)-CH(CH₃)-CH₂-COOH

HOOC-CH(CH₃)-CH₂-CH(CH₃)-COOH

HOOC-CH₂-C(CH₃)₂-CH₂-COOH
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Synthesis & Purification

Physicochemical Analysis

Data Interpretation

Synthesize Isomer

Purify by Recrystallization/Chromatography

Melting Point Determination pKa Titration logP Measurement Boiling Point (if liquid)

Assess Purity

Characterize Properties

Compare with other Isomers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

